Cas no 60760-42-1 (1-(3-sulfopropyl)-2-[[3-(3-sulfopropyl)-2(3h)-benzothiazolylidene]methyl] naphtho[1,2-d]thiazolium hydroxide, inner salt, triethylammonium salt)

• Product Name: 1-(3-sulfopropyl)-2-[[3-(3-sulfopropyl)-2(3h)-benzothiazolylidene]methyl] naphtho[1,2-d]thiazolium hydroxide, inner salt, triethylammonium salt
• CAS No: 60760-42-1
• MF: C₃₁H₃₉N₃O₆S₄
• MW: 677.917863130569
• CID: 953475
• PubChem ID: 108502
• Update Time: 2025-04-19

1-(3-sulfopropyl)-2-[[3-(3-sulfopropyl)-2(3h)-benzothiazolylidene]methyl] naphtho[1,2-d]thiazolium hydroxide, inner salt, triethylammonium salt Chemical and Physical Properties

Names and Identifiers

• 1-(3-sulfopropyl)-2-[[3-(3-sulfopropyl)-2(3h)-benzothiazolylidene]methyl] naphtho[1,2-d]thiazolium hydroxide, inner salt, triethylammonium salt
• 4,5-BENZO-3,3'-BIS(3-SULFOPROPYL)THIACYANINE BETAINE TRIETHYLAMMONIUM SALT
• 1-(3-SULFOPROPYL)-2-[[3-(3-SULFOPROPYL)-2(3H)-BENZOTHIAZOLYLIDENE]METHYL] NAPHTHO[1,2-D]THIAZOLIUM HYDROXIDE, INNER SALT, TR
• iazolylidene]methyl]-,hydroxide,innersalt,compd.withn,n-diethylethanamine
• sulfopropylbenzothiazolylidene,triethylammonium salt
• SULFOPROPYLSULFOPROPYLBENZOTHIAZOLYLIDEN E-ME-NAPHTHOTHIAZOLIUM OH,ET3NH SALT
• sulfopropylsulfopropylbenzothiazolylidene-me-naph
• N,N-diethylethanamine;3-[2-[[3-(3-sulfopropyl)-1,3-benzothiazol-2-ylidene]methyl]benzo[e][1,3]benzothiazol-1-ium-1-yl]propane-1-sulfonate
• 60760-42-1
• Hydrogen -1-(3-sulphonatopropyl)-2-((3-(3-sulphonatopropyl)-3H-benzothiazol-2-ylidene)methyl)naphtho(1,2-d)thiazolium, compound withtriethylamine
• Anhydro-4,5-benzo-3,3'-di(3-sulfopropyl)thiacyanine hydroxide triethylamine salt
• DTXSID4069428
• EINECS 262-407-1

• Inchi： 1S/C25H24N2O6S4.C6H15N/c28-36(29,30)15-5-13-26-20-9-3-4-10-21(20)34-23(26)17-24-27(14-6-16-37(31,32)33)25-19-8-2-1-7-18(19)11-12-22(25)35-24;1-4-7(5-2)6-3/h1-4,7-12,17H,5-6,13-16H2,(H-,28,29,30,31,32,33);4-6H2,1-3H3
• InChI Key： RTHHIXINZMFGEU-UHFFFAOYSA-N
• SMILES： S1C2C=CC3C=CC=CC=3C=2[N+](=C1C=C1N(C2C=CC=CC=2S1)CCCS(=O)(=O)O)CCCS(=O)(=O)[O-].N(CC)(CC)CC

Computed Properties

• Exact Mass: 677.17200
• Monoisotopic Mass: 677.172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 44
• Rotatable Bond Count: 10
• Complexity: 1040
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 196A^2

Experimental Properties

• Color/Form: Not available
• Melting Point: 260 °C (dec.)(lit.)
• PSA: 196.86000
• LogP: 7.19100
• Solubility: Not available

1-(3-sulfopropyl)-2-[[3-(3-sulfopropyl)-2(3h)-benzothiazolylidene]methyl] naphtho[1,2-d]thiazolium hydroxide, inner salt, triethylammonium salt Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38